Cas no 7738-93-4 (Δ1-Adrenosterone)
Δ1-Adrenosterone structure
Product Name:Δ1-Adrenosterone
CAS No:7738-93-4
MF:C19H22O3
MW:298.376185894012
CID:861966
PubChem ID:111330
Update Time:2025-04-19
Δ1-Adrenosterone Chemical and Physical Properties
Names and Identifiers
-
- 1-DEHYDROANDRENOSTERONE
- Δ1-Adrenosterone
- 1,4-ANDROSTADIEN-3,11,17-TRIONE
- 2,3,5-TRIFLUOROBENZONITRILE
- 1,4-androstadiene-3,11,17-trione
- 2,3,4,6-TETRA-O-BENZOYL-BETA-D-GLUCOPYRANOSYL ISOTHIOCYANATE
- Androst-1,4-diene-3,11,17-trione
- Androsta-1,4-dien-3,11,17-trion
- androsta-1,4-diene-3,11,17-trione
- D1-Adrenosterone
- D1-ANDRENOSTERONE
- DELTA1-ANDRENOSTERONE
- (8S,9S,10R,13S,14S)-10,13-Dimethyl-6,7,8,9,10,12,13,14,15,16-decahydro-3H-cyclopenta[a]phenanthrene-3,11,17-trione
- Androsta-1,4-diene-3,11,17-trione (?1-Adrenosterone)
- Androsta-1,4-diene-3,11,17-trione (Delta1-Adrenosterone)
- (8S,9S,10R,13S,14S)-10,13-dimethyl-6,7,8,9,12,14,15,16-octahydrocyclopenta[a]phenanthrene-3,11,17-trione
- (3aS,3bS,9aR,9bS,11aS)-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7,10-trione
- UNII-VR7WQ2G5Z1
- NSC 82849
- Androsta-1,4-diene-3,11,17-trione; NSC 82849; ?1-Adrenosterone; Prednisone Impurity K
- NSC82849
- 1-DEHYDROADRENOSTERONE
- .DELTA.1-ADRENOSTERONE
- DTXSID70228097
- PREDNISONE IMPURITY K [EP IMPURITY]
- ?1-Adrenosterone
- A839082
- RZACPWSZIQKVDY-IRIMSJTPSA-N
- VR7WQ2G5Z1
- NS00037915
- Androsta-1,11,17-trione
- SCHEMBL6578284
- 7738-93-4
- EINECS 231-799-6
- NSC-82849
- MLS002694507
- Delta1-Adrenosterone
- DTXCID90150588
- Adrosta-DT
- PREDNISONE IMPURITY K (EP IMPURITY)
-
- Inchi: 1S/C19H22O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h7-9,13-14,17H,3-6,10H2,1-2H3/t13-,14-,17+,18-,19-/m0/s1
- InChI Key: RZACPWSZIQKVDY-IRIMSJTPSA-N
- SMILES: O=C1C[C@]2(C)C(CC[C@H]2[C@@H]2CCC3=CC(C=C[C@]3(C)[C@H]21)=O)=O
Computed Properties
- Exact Mass: 298.15700
- Monoisotopic Mass: 298.15689456g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 656
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 51.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 481.5±45.0 °C at 760 mmHg
- Flash Point: 208.8±23.9 °C
- PSA: 51.21000
- LogP: 3.04240
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
Δ1-Adrenosterone Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Δ1-Adrenosterone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A305605-100mg |
Δ1-Adrenosterone |
7738-93-4 | 100mg |
$ 224.00 | 2023-09-09 | ||
| TRC | A305605-1g |
Δ1-Adrenosterone |
7738-93-4 | 1g |
$ 1696.00 | 2023-09-09 | ||
| TRC | A305605-1000mg |
Δ1-Adrenosterone |
7738-93-4 | 1g |
$ 1669.00 | 2023-04-19 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480236-500mg |
Δ1-Adrenosterone, |
7738-93-4 | 500mg |
¥2256.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-480236-500 mg |
Δ1-Adrenosterone, |
7738-93-4 | 500MG |
¥2,256.00 | 2023-07-10 | ||
| A2B Chem LLC | AE02823-100mg |
Androsta-1,4-diene-3,11,17-trione |
7738-93-4 | 100mg |
$338.00 | 2024-04-19 | ||
| A2B Chem LLC | AE02823-1g |
Androsta-1,4-diene-3,11,17-trione |
7738-93-4 | 1g |
$1745.00 | 2024-04-19 |
Δ1-Adrenosterone Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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